Cas no 101909-44-8 (4-Iodo-1H-indole-3-carboxylic acid methyl ester)

4-Iodo-1H-indole-3-carboxylic acid methyl ester Properties

Names and Identifiers

• 1H-Indole-3-carboxylicacid, 4-iodo-, methyl ester
• 4-Iodo-1H-indole-3-carboxylic acid methyl ester
• methyl 4-iodo-1H-indole-3-carboxylate
• METHYL 4-IODO-3-INDOLECARBOXYLATE
• 4-iodo-1H-indolo-3-carboxylic acid methyl ester
• 4-iodo-3-methoxycarbonylindole
• 4-iodo-indole-3-carboxylic acid methyl ester
• 4-Iodo-1H-indole-3-Carbocylic acid methyl ester
• N,N',1-Trimethylhydrazinecarboximidamide hydroiodide
• 101909-44-8
• AKOS015898586
• 1H-Indole-3-carboxylic acid, 4-iodo-, methyl ester
• MFCD04038681
• FT-0769189
• CS-0439840
• SB30209
• DTXSID40363843
• Methyl 4-iodo-1H-indole-3-carboxylate
• DB-058731
• 4-IODO-1H-INDOLE-3-CARBOXYLIC ACID METHYL ESTER
• Methyl 4-iodo-3-indolecarboxylate
• +Expand

• MDL： MFCD04038681
• InChIKey： RLXRPTKPAIJVLC-UHFFFAOYSA-N
• Inchi： 1S/C10H8INO2/c1-14-10(13)6-5-12-8-4-2-3-7(11)9(6)8/h2-5,12H,1H3
• SMILES： IC1=CC=CC2=C1C(C(=O)OC)=CN2

Computed Properties

• Exact Mass: 300.96000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 300.96
• Heavy Atom Count: 14
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• LogP: 2.55910
• PSA: 42.09000
• Refractive Index: 1.709
• Boiling Point: 408°Cat760mmHg
• Flash Point: 200.6°C
• Density: 1.86